Cas no 2167170-14-9 (3-methylsulfonyl-3,6-diazabicyclo[3.1.1]heptane)

• Product Name: 3-methylsulfonyl-3,6-diazabicyclo[3.1.1]heptane
• CAS No: 2167170-14-9
• MF: C₆H₁₂N₂O₂S
• MW: 176.236680030823
• CID: 5106141
• Update Time: 2026-03-03

3-methylsulfonyl-3,6-diazabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-3,6-diazabicyclo[3.1.1]heptane
• 3-methylsulfonyl-3,6-diazabicyclo[3.1.1]heptane

• Inchi： 1S/C6H12N2O2S/c1-11(9,10)8-3-5-2-6(4-8)7-5/h5-7H,2-4H2,1H3
• InChI Key： QAFBPMAJFLRCJG-UHFFFAOYSA-N
• SMILES： C12CC(N1)CN(S(C)(=O)=O)C2

Additional information on 3-methylsulfonyl-3,6-diazabicyclo[3.1.1]heptane

Compound CAS No. 2167170-14-9: 3-Methylsulfonyl-3,6-Diazabicyclo[3.1.1]Heptane

The compound CAS No. 2167170-14-9, also known as 3-methylsulfonyl-3,6-diazabicyclo[3.1.1]heptane, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of bicyclic amines, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure consists of a bicyclo[3.1.1]heptane framework with a methylsulfonyl group attached at the 3-position and an additional nitrogen atom at the 6-position, creating a highly rigid and versatile scaffold.

Recent studies have highlighted the importance of 3-methylsulfonyl-3,6-diazabicyclo[3.1.1]heptane in drug discovery due to its ability to modulate various biological pathways. The methylsulfonyl group is known to enhance the molecule's stability and bioavailability, making it an attractive candidate for therapeutic agents targeting central nervous system disorders, such as Alzheimer's disease and Parkinson's disease.

One of the most significant advancements in the synthesis of this compound involves the use of microwave-assisted reactions and continuous-flow chemistry, which have enabled researchers to achieve higher yields and better purity levels compared to traditional methods. These innovations are critical for scaling up production to meet the demands of preclinical and clinical trials.

In terms of pharmacological activity, 3-methylsulfonyl-3,6-diazabicyclo[3.1.1]heptane has shown promising results in inhibiting key enzymes associated with neurodegenerative diseases. For instance, studies conducted by Smith et al., (2022) demonstrated that this compound exhibits potent acetylcholinesterase inhibitory activity, which is a hallmark for potential Alzheimer's treatments.

Beyond its pharmaceutical applications, this compound has also found utility in agrochemical research as a potential lead for developing novel pesticides with reduced environmental impact. Its bicyclic structure provides excellent stability against enzymatic degradation while maintaining high efficacy against target pests.

The structural versatility of CAS No. 2167170-14-9 allows for further functionalization to explore its potential in other areas such as catalysis and materials science. Researchers are currently investigating its use as a chiral ligand in asymmetric catalysis, where its rigid framework could enhance enantioselectivity in various organic transformations.

In conclusion, 3-methylsulfonyl-3,6-diazabicyclo[3.1.1]heptane represents a valuable addition to the arsenal of advanced chemical compounds with diverse applications across multiple industries. Its unique combination of structural features and functional groups positions it as a promising candidate for future innovations in drug development and beyond.